Cas no 1414943-94-4 (atuveciclib)

• Product Name: atuveciclib
• CAS No: 1414943-94-4
• MF: C₁₈H₁₈FN₅O₂S
• MW: 387.431225299835
• CID: 5687632
• PubChem ID: 121488167
• Update Time: 2024-11-07

atuveciclib Chemical and Physical Properties

Names and Identifiers

• CHEMBL4439321
• Atuveciclib [INN]
• MS-26404
• HY-12871B
• BAY-1143572
• Atuveciclib
• BDBM50528818
• ATUVECICLIB [WHO-DD]
• 63Q7F59W0V
• 4-(4-fluoro-2-methoxyphenyl)-N-[3-[(methylsulfonimidoyl)methyl]phenyl]-1,3,5-triazin-2-amine
• CS-0046049
• AKOS040732534
• 1414943-94-4
• BAY 1143572
• GTPL11687
• Q27263641
• 1,3,5-Triazin-2-amine, 4-(4-fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-, (+)-
• UNII-63Q7F59W0V
• BAY1143572
• SCHEMBL25132462
• atuveciclibum
• 4-(4-fluoro-2-methoxyphenyl)-N-(3-((methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine
• G16466
• 2923012-24-0
• atuveciclib

• Inchi： 1S/C18H18FN5O2S/c1-26-16-9-13(19)6-7-15(16)17-21-11-22-18(24-17)23-14-5-3-4-12(8-14)10-27(2,20)25/h3-9,11,20H,10H2,1-2H3,(H,21,22,23,24)/t27-/m1/s1
• InChI Key： ACWKGTGIJRCOOM-HHHXNRCGSA-N
• SMILES： [S@@](C)(CC1C=CC=C(C=1)NC1N=CN=C(C2C=CC(=CC=2OC)F)N=1)(=N)=O

Computed Properties

• Exact Mass: 387.11652417g/mol
• Monoisotopic Mass: 387.11652417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 589.9±60.0 °C(Predicted)